Cas no 245741-49-5 (2-Tert-butyl-3-bromobenzo[b]furan)

• Product Name: 2-Tert-butyl-3-bromobenzo[b]furan
• CAS No: 245741-49-5
• MF: C₁₂H₁₃BrO
• MW: 253.135022878647
• CID: 2933629
• Update Time: 2023-08-10

2-Tert-butyl-3-bromobenzo[b]furan Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-3-bromobenzo[b]furan
• 2-tert-Butyl-3-bromobenzofuran
• 2-Tert-butyl-3-bromobenzo[b]furan

• Inchi： 1S/C12H13BrO/c1-12(2,3)11-10(13)8-6-4-5-7-9(8)14-11/h4-7H,1-3H3
• InChI Key： KMXNCTAJEGCFPB-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2OC=1C(C)(C)C

Computed Properties

• Exact Mass: 252.015
• Monoisotopic Mass: 252.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 13.1